2-(4-Methylbenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C17H18N2O2S/c1-10-6-8-11(9-7-10)16(21)19-17-14(15(18)20)12-4-2-3-5-13(12)22-17/h6-9H,2-5H2,1H3,(H2,18,20)(H,19,21)
• InChI Key: WLJRTUWMOKECEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)N
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

This compound is a derivative of thiophene, a five-membered heteroaromatic compound containing a sulfur atom. It has a molecular formula of C17H18N2O2S and an average mass of 314.402 Da.

Synthesis Analysis

While specific synthesis methods for this compound were not found, thiophene derivatives are traditionally synthesized by aromatic electrophilic substitution, heterocyclization methods, metal halogen exchange, or palladium chemistry. These approaches require additional transformations, which results in an increased number of steps and overall lower yield in total synthesis.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom. The compound also contains a carboxamide group, which is a functional group derived from carboxylic acid.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 314.402 Da. Further physical and chemical properties specific to this compound were not found in the search results.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Thiophene derivatives, including our compound of interest, have gained interest as potential biologically active molecules. .

Organic Semiconductors and Electronics

• Thiophene derivatives play a crucial role in organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs). .

Corrosion Inhibition

• Thiophene derivatives find applications in industrial chemistry as corrosion inhibitors. .

Synthetic Strategies and Heterocyclization

• Researchers have employed various synthetic methods to obtain thiophene derivatives. .

STING Agonists

• A related compound, benzo[b]thiophene-2-carboxamide , has been designed as a potential STING (stimulator of interferon genes) agonist. .

Future Directions

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which shows interesting applications in the field of medicinal chemistry. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.

Mechanism of Action

Target of Action

The primary target of 2-(4-Methylbenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is the Polyketide synthase 13 (Pks 13) . Pks 13 is involved in the synthesis of mycolic acid, a crucial component of the cell wall of Mycobacterium tuberculosis . Another potential target is the STING protein , an immune-associated protein that plays a crucial role in innate immune responses .

Mode of Action

The compound interacts with its targets, leading to significant changes in their function. In the case of Pks 13, the compound inhibits the synthesis of mycolic acid, thereby disrupting the integrity of the bacterial cell wall . For the STING protein, the compound acts as an agonist, triggering the activation of downstream signaling molecules (TBK1 and IRF3) of STING .

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factors. For instance, the compound’s antitubercular activity could be influenced by factors such as the bacterial resistance profile and the patient’s immune status . Similarly, the compound’s antitumor efficacy via STING activation could be influenced by the tumor microenvironment